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Compound of Interest

Compound Name:
2-Chloroethanamine-

d4hydrochloride

Cat. No.: B1146207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-

Chloroethanamine-d4 hydrochloride. Due to the limited availability of specific experimental data

for the deuterated compound, this guide also includes data for the non-deuterated analogue, 2-

Chloroethylamine hydrochloride, for comparative purposes. It is generally accepted that

deuterium labeling results in negligible changes to the macroscopic physical properties of a

compound.

Core Physical Properties
The fundamental physical characteristics of 2-Chloroethanamine-d4 hydrochloride and its non-

deuterated counterpart are summarized below. These properties are essential for the handling,

formulation, and analytical characterization of the compound.

General and Chemical Properties
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Property
2-Chloroethanamine-d4
hydrochloride

2-Chloroethylamine
hydrochloride

Synonyms
2-Chloroethan-1,1,2,2-d4-

amine hydrochloride

2-Aminoethyl chloride

hydrochloride, 2-

Chloroethanaminium chloride

CAS Number 172333-26-5 870-24-6

Molecular Formula C₂H₃D₄Cl₂N C₂H₇Cl₂N

Molecular Weight 120.01 g/mol 115.99 g/mol

Appearance

Not explicitly specified;

expected to be a white to off-

white crystalline solid.

White to light beige crystalline

powder.[1]

Physicochemical Properties
Specific experimental data for the melting point, boiling point, and solubility of 2-

Chloroethanamine-d4 hydrochloride are not readily available in the public domain. However,

the properties are expected to be very similar to those of the non-deuterated form.

Property
2-Chloroethanamine-d4
hydrochloride

2-Chloroethylamine
hydrochloride

Melting Point Data not available 140-150 °C

Boiling Point Data not available
Data not available

(decomposes)

Water Solubility Data not available Soluble

Experimental Protocols
Standardized methods are employed to determine the physical properties of chemical

compounds. The following protocols, based on internationally recognized guidelines, are

applicable for the characterization of 2-Chloroethanamine-d4 hydrochloride.
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Determination of Melting Point (Capillary Method)
This protocol is based on the OECD Guideline 102 and USP General Chapter <741>.[2][3][4]

Sample Preparation: The crystalline solid is finely powdered and dried. A small amount is

packed into a capillary tube to a height of 2-4 mm.

Apparatus: A calibrated melting point apparatus with a heating block or oil bath and a

calibrated thermometer or temperature sensor is used.

Procedure: The capillary tube is placed in the heating block. The temperature is raised at a

steady rate (e.g., 1-2 °C per minute) as the expected melting point is approached.

Data Recording: The temperature at which the first droplet of liquid is observed and the

temperature at which the last solid particle melts are recorded to define the melting range.

Determination of Boiling Point
A standard boiling point determination for a solid that may decompose at elevated

temperatures, like a hydrochloride salt, is often not performed. Instead, thermal decomposition

characteristics are assessed.

Determination of Water Solubility (Flask Method)
This protocol is based on the OECD Guideline 105.[2][5][6]

Sample Preparation: An excess amount of the solid is added to a known volume of deionized

water in a flask.

Equilibration: The flask is agitated at a constant temperature until equilibrium is reached (i.e.,

the concentration of the dissolved substance in the solution is constant).

Separation: The undissolved solid is separated from the solution by centrifugation and/or

filtration.

Analysis: The concentration of the substance in the clear aqueous phase is determined using

a suitable analytical method, such as HPLC or titration.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical standard like 2-Chloroethanamine-d4 hydrochloride.
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Workflow for Physical Property Characterization

Initial Assessment

Experimental Determination

Data Analysis and Reporting

Obtain Chemical Standard
(2-Chloroethanamine-d4 hydrochloride)

Review Existing Literature
(Data for deuterated and non-deuterated forms)

Preliminary Characterization
(Appearance, Homogeneity)

Melting Point Determination
(OECD 102 / USP <741>)

Boiling Point / Decomposition
Analysis (e.g., TGA)

Water Solubility Determination
(OECD 105)

Compile and Tabulate
Quantitative Data

Compare with Non-Deuterated Analog

Generate Technical Data Sheet / Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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